Cas no 17208-99-0 (N-(3-methoxyphenyl)prop-2-enamide)

• Product Name: N-(3-methoxyphenyl)prop-2-enamide
• CAS No: 17208-99-0
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD02375853
• CID: 4612531
• PubChem ID: 4069606
• Update Time: 2025-10-29

N-(3-methoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)acrylamide
• N-(3-methoxyphenyl)prop-2-enamide
• 2-Propenamide, N-(3-methoxyphenyl)-
• AM87607
• N11725
• Z1270207958

• MDL： MFCD02375853
• Inchi： 1S/C10H11NO2/c1-3-10(12)11-8-5-4-6-9(7-8)13-2/h3-7H,1H2,2H3,(H,11,12)
• InChI Key： YDKJSAXEBRKYLM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)NC(C=C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 344.6±34.0 °C at 760 mmHg
• Flash Point: 162.2±25.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-(3-methoxyphenyl)prop-2-enamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-methoxyphenyl)prop-2-enamide

Comprehensive Overview of N-(3-methoxyphenyl)prop-2-enamide (CAS No. 17208-99-0): Properties, Applications, and Industry Insights

N-(3-methoxyphenyl)prop-2-enamide (CAS No. 17208-99-0), a specialized organic compound, has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This acrylamide derivative is characterized by a methoxyphenyl group attached to the amide nitrogen, offering versatile reactivity for synthetic applications. The compound's molecular formula C₁₀H₁₁NO₂ and molar mass of 177.20 g/mol make it particularly valuable for small molecule drug discovery and polymer precursor development.

Recent studies highlight the growing demand for N-(3-methoxyphenyl)prop-2-enamide in medicinal chemistry, where researchers explore its potential as a building block for kinase inhibitors and anti-inflammatory agents. The 3-methoxy substitution pattern enhances the compound's electronic properties, making it suitable for structure-activity relationship (SAR) studies. Analytical techniques such as HPLC purification and NMR characterization confirm its high purity (>98%), meeting stringent requirements for pharmaceutical intermediates.

The synthesis of CAS 17208-99-0 typically involves amide coupling between 3-methoxyaniline and acryloyl chloride under controlled conditions. This green chemistry approach minimizes byproducts while optimizing yield – a critical factor for industrial-scale production. Researchers frequently search for "synthetic routes for N-(3-methoxyphenyl)prop-2-enamide" and "CAS 17208-99-0 suppliers," reflecting the compound's commercial importance in custom synthesis markets.

In material science, the acrylamide moiety enables crosslinking reactions for developing advanced polymers with tailored thermal stability. The compound's UV absorption properties at 280 nm make it valuable for photoresist formulations in semiconductor manufacturing. These applications align with trending searches like "functional monomers for conductive polymers" and "high-performance coating additives," demonstrating its relevance in next-generation materials.

Quality control protocols for N-(3-methoxyphenyl)prop-2-enamide emphasize residual solvent analysis and heavy metal testing, addressing regulatory concerns in GMP manufacturing. The compound's storage stability under nitrogen atmosphere and recommended -20°C preservation conditions are frequently discussed in technical forums. Such details respond to common queries like "handling precautions for acrylamide derivatives" while ensuring safe laboratory practices.

Emerging research explores the compound's potential in bioconjugation chemistry, where its Michael acceptor capability facilitates protein modifications. This application gains traction in antibody-drug conjugate (ADC) development – a hot topic in oncology research. The methoxy group's influence on cell permeability also makes it valuable for central nervous system (CNS) drug design, answering frequent searches about "blood-brain barrier penetrating compounds."

Market analysts note increasing patent filings involving CAS 17208-99-0, particularly in heterocyclic compound synthesis and catalytic asymmetric reactions. The compound's chiral derivatives show promise in enantioselective catalysis, addressing industry demands for stereochemically pure pharmaceuticals. These developments correlate with rising searches for "chiral auxiliaries in organic synthesis" and "asymmetric hydrogenation precursors."

Environmental considerations drive innovation in N-(3-methoxyphenyl)prop-2-enamide applications, with studies focusing on biodegradable polymer formulations. The compound's eco-friendly derivatives feature in sustainable packaging research, responding to global concerns about plastic waste reduction. This aligns with popular queries about "green alternatives to petroleum-based monomers" and "compostable material additives."

Advanced computational modeling reveals the compound's electronic structure advantages for molecular docking studies. Researchers leverage its hydrogen bonding capacity and π-stacking interactions in virtual screening platforms, addressing frequent searches about "computational drug design tools." These applications position 17208-99-0 as a valuable asset in AI-driven drug discovery pipelines.

The global market for N-(3-methoxyphenyl)prop-2-enamide reflects 5.8% CAGR growth (2023-2030), driven by expanding contract research organization (CRO) activities. Regional analyses show particular demand in Asia-Pacific pharmaceutical hubs, where manufacturers prioritize high-purity intermediates. These trends answer commercial queries about "specialty chemicals market outlook" while highlighting opportunities in custom manufacturing partnerships.

Future research directions for CAS 17208-99-0 include continuous flow synthesis optimization and enzyme-mediated modifications, reflecting industry shifts toward process intensification. The compound's versatility ensures its relevance across life sciences and advanced materials sectors, making it a focal point for interdisciplinary innovation. These prospects address growing interest in "convergence technologies in chemical R&D" and "multifunctional chemical building blocks."